Cas no 105066-28-2 (2H-Cyclonon[d]isoxazole(9CI))

• Product Name: 2H-Cyclonon[d]isoxazole(9CI)
• CAS No: 105066-28-2
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 126586
• PubChem ID: 45099186
• Update Time: 2025-04-18

2H-Cyclonon[d]isoxazole(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclonon[d]isoxazole(9CI)
• 2H-cyclonona[d][1,2]oxazole
• 2H-Cyclonona[d]isoxazole
• 105066-28-2
• (4Z,6Z,8Z,10E)-2H-Cyclonona[d][1,2]oxazole
• DTXSID10667800

• Inchi： 1S/C10H9NO/c1-2-4-6-9-8-11-12-10(9)7-5-3-1/h1-8,11H/b2-1-,5-3-,6-4-,10-7+
• InChI Key： SIGSHFLWZQBCRL-NKBKKBNQSA-N
• SMILES： O1C2=CC=CC=CC=CC2=CN1 |c:3,5,7,t:1|

Computed Properties

• Exact Mass: 159.068
• Monoisotopic Mass: 159.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3
• Topological Polar Surface Area: 21.3A^2

Experimental Properties

• PSA: 28.93000
• LogP: 2.88530